Cas no 1431964-13-4 (5-(diethylamino)methylthiophene-2-carboxylic acid)

5-(Diethylamino)methylthiophene-2-carboxylic acid is a thiophene-based carboxylic acid derivative featuring a diethylaminomethyl substituent at the 5-position. This compound is of interest in organic synthesis and pharmaceutical research due to its versatile reactivity, particularly as a building block for heterocyclic frameworks. The presence of both carboxylic acid and tertiary amine functionalities allows for further derivatization, enabling applications in ligand design, coordination chemistry, and drug development. Its structural features may also contribute to enhanced solubility in polar solvents, facilitating its use in aqueous or mixed-phase reactions. The compound's stability under standard conditions makes it suitable for storage and handling in laboratory settings.
5-(diethylamino)methylthiophene-2-carboxylic acid structure
1431964-13-4 structure
Product Name:5-(diethylamino)methylthiophene-2-carboxylic acid
CAS No:1431964-13-4
MF:C10H16ClNO2S
MW:249.75754070282
MDL:MFCD25371246
CID:4700072
PubChem ID:90484328
Update Time:2025-10-16

5-(diethylamino)methylthiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
    • 5-(diethylamino)methylthiophene-2-carboxylic acid
    • MDL： MFCD25371246
    • Inchi： 1S/C10H15NO2S.ClH/c1-3-11(4-2)7-8-5-6-9(14-8)10(12)13;/h5-6H,3-4,7H2,1-2H3,(H,12,13);1H
    • InChI Key： CCDYRQGIXKOXAG-UHFFFAOYSA-N
    • SMILES： Cl.S1C(C(=O)O)=CC=C1CN(CC)CC

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 195
  • Topological Polar Surface Area: 68.8

5-(diethylamino)methylthiophene-2-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
B421548-10mg
5-[(diethylamino)methyl]thiophene-2-carboxylic acid
 1431964-13-4
10mg
 $ 50.00 2022-06-07
TRC
B421548-50mg
5-[(diethylamino)methyl]thiophene-2-carboxylic acid
 1431964-13-4
50mg
 $ 185.00 2022-06-07
TRC
B421548-100mg
5-[(diethylamino)methyl]thiophene-2-carboxylic acid
 1431964-13-4
100mg
 $ 275.00 2022-06-07
Matrix Scientific
204892-1g
5-[(Diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride, 95%
 1431964-13-4 95%
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 $658.00 2023-09-05
Enamine
EN300-261118-1g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
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 $728.0 2023-09-14
Enamine
EN300-261118-5g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
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 $2110.0 2023-09-14
Enamine
EN300-261118-10g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
 1431964-13-4 95%
10g
 $3131.0 2023-09-14
Enamine
EN300-261118-0.05g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
 1431964-13-4 95%
0.05g
 $168.0 2024-06-18
Enamine
EN300-261118-0.1g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
 1431964-13-4 95%
0.1g
 $252.0 2024-06-18
Enamine
EN300-261118-0.25g
5-[(diethylamino)methyl]thiophene-2-carboxylic acid hydrochloride
 1431964-13-4 95%
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